Cas no 1805751-12-5 (Methyl 3-(3-chloropropanoyl)-4-methylbenzoate)

• Product Name: Methyl 3-(3-chloropropanoyl)-4-methylbenzoate
• CAS No: 1805751-12-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5008485
• Update Time: 2025-06-10

Methyl 3-(3-chloropropanoyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropanoyl)-4-methylbenzoate

• Inchi： 1S/C12H13ClO3/c1-8-3-4-9(12(15)16-2)7-10(8)11(14)5-6-13/h3-4,7H,5-6H2,1-2H3
• InChI Key： SICZARXXOGTNFP-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C(=O)OC)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(3-chloropropanoyl)-4-methylbenzoate

Methyl 3-(3-chloropropanoyl)-4-methylbenzoate (CAS No. 1805751-12-5): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-(3-chloropropanoyl)-4-methylbenzoate (CAS No. 1805751-12-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its ester functionality and the presence of a chlorinated acyl group, which imparts specific reactivity and functional properties.

The synthesis of methyl 3-(3-chloropropanoyl)-4-methylbenzoate typically involves a multi-step process. One common approach is the reaction of 3-chloropropanoyl chloride with 4-methylbenzoic acid, followed by esterification with methanol. This method ensures high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall efficiency.

In terms of physical properties, methyl 3-(3-chloropropanoyl)-4-methylbenzoate is a white crystalline solid with a melting point of approximately 85-87°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics make it suitable for a wide range of chemical reactions and applications.

The chemical structure of methyl 3-(3-chloropropanoyl)-4-methylbenzoate provides several key functional groups that can be exploited for various purposes. The ester group can undergo hydrolysis under acidic or basic conditions, making it useful in the synthesis of other derivatives. The chlorinated acyl group can participate in nucleophilic substitution reactions, allowing for the introduction of different substituents. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, methyl 3-(3-chloropropanoyl)-4-methylbenzoate has shown promise as a precursor for the development of new drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit significant inhibitory effects on certain cancer cell lines, suggesting its potential as a lead compound for drug discovery.

Beyond pharmaceutical applications, methyl 3-(3-chloropropanoyl)-4-methylbenzoate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of polymers with tailored properties. For example, it can be incorporated into copolymers to enhance their thermal stability and mechanical strength. This versatility has led to its application in the development of advanced materials for electronics and coatings.

The environmental impact of methyl 3-(3-chloropropanoyl)-4-methylbenzoate is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing its potential for long-term environmental persistence. However, proper handling and disposal practices are still recommended to ensure safety and compliance with regulatory standards.

In conclusion, methyl 3-(3-chloropropanoyl)-4-methylbenzoate (CAS No. 1805751-12-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.